Cas no 63263-88-7 (1-benzyl-1H-indole-5-carbaldehyde)

• Product Name: 1-benzyl-1H-indole-5-carbaldehyde
• CAS No: 63263-88-7
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• MDL: MFCD09455245
• CID: 959585
• PubChem ID: 10847354
• Update Time: 2025-04-19

1-benzyl-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Benzylindole-5-carboxaldehyde
• 1-Benzyl-1H-indole-5-carbaldehyde
• 1-benzylindole-5-carbaldehyde
• N-benzylindol-5-ylcarboxaldehyde
• STK501445
• A1-01404
• DTXSID50445765
• CS-0319672
• MFCD09455245
• SCHEMBL14207388
• 63263-88-7
• LS-01870
• AKOS000321737
• ALBB-004991
• G78895
• 1-benzyl-1H-indole-5-carbaldehyde

• MDL： MFCD09455245
• Inchi： 1S/C16H13NO/c18-12-14-6-7-16-15(10-14)8-9-17(16)11-13-4-2-1-3-5-13/h1-10,12H,11H2
• InChI Key： UGAFQBZJAVJZOV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)C=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.10000
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 439.8±28.0 °C at 760 mmHg
• Flash Point: 219.8±24.0 °C
• PSA: 22.00000
• LogP: 3.50210
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-benzyl-1H-indole-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles